Cas no 2219374-00-0 (4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride)
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride
- 2219374-00-0
- EN300-1708532
- 4-(N,N-Dimethylsulfamidimidoyl)benzoic acid hydrochloride
- 4-(dimethylaminosulfonimidoyl)benzoic acid;hydrochloride
- starbld0008219
-
- Inchi: 1S/C9H12N2O3S.ClH/c1-11(2)15(10,14)8-5-3-7(4-6-8)9(12)13;/h3-6,10H,1-2H3,(H,12,13);1H
- InChI Key: KCABIFRDXGLXEK-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=CC(C(=O)O)=CC=1)(=N)(N(C)C)=O
Computed Properties
- Exact Mass: 264.0335411g/mol
- Monoisotopic Mass: 264.0335411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 339
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.8Ų
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1708532-0.05g |
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride |
2219374-00-0 | 95% | 0.05g |
$508.0 | 2023-09-20 | |
| Enamine | EN300-1708532-0.1g |
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride |
2219374-00-0 | 95% | 0.1g |
$663.0 | 2023-09-20 | |
| Enamine | EN300-1708532-0.25g |
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride |
2219374-00-0 | 95% | 0.25g |
$948.0 | 2023-09-20 | |
| Enamine | EN300-1708532-0.5g |
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride |
2219374-00-0 | 95% | 0.5g |
$1494.0 | 2023-09-20 | |
| Enamine | EN300-1708532-1.0g |
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride |
2219374-00-0 | 95% | 1g |
$1915.0 | 2023-06-04 | |
| Enamine | EN300-1708532-2.5g |
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride |
2219374-00-0 | 95% | 2.5g |
$3752.0 | 2023-09-20 | |
| Enamine | EN300-1708532-5.0g |
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride |
2219374-00-0 | 95% | 5g |
$5553.0 | 2023-06-04 | |
| Enamine | EN300-1708532-10.0g |
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride |
2219374-00-0 | 95% | 10g |
$8234.0 | 2023-06-04 | |
| Enamine | EN300-1708532-1g |
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride |
2219374-00-0 | 95% | 1g |
$1915.0 | 2023-09-20 | |
| Enamine | EN300-1708532-5g |
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride |
2219374-00-0 | 95% | 5g |
$5553.0 | 2023-09-20 |
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride
Comprehensive Overview of 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride (CAS No. 2219374-00-0)
4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride (CAS No. 2219374-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonimidoyl functional group, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which includes a benzoic acid backbone and a dimethyl-S-aminosulfonimidoyl moiety, offers exceptional versatility in drug design and synthesis.
In recent years, the demand for sulfonimidoyl-based compounds has surged due to their potential applications in medicinal chemistry. Researchers are particularly interested in their ability to modulate enzyme activity and interact with biological targets. The hydrochloride salt form of this compound enhances its solubility, making it more suitable for in vitro and in vivo studies. This property is critical for drug discovery pipelines, where bioavailability is a key concern.
One of the most frequently asked questions about 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride revolves around its synthetic pathways. The compound is typically synthesized through multi-step organic reactions, including sulfonimidoylation and carboxylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent standards required for pharmaceutical applications.
The compound's relevance extends to cancer research, where its potential as a kinase inhibitor is being explored. Kinases are enzymes implicated in numerous diseases, and inhibitors like 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride could pave the way for new treatments. Additionally, its role in antibacterial and antiviral research is under investigation, aligning with the global focus on combating infectious diseases.
From an industrial perspective, the scalability of producing 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride is a topic of interest. Manufacturers are optimizing synthetic routes to reduce costs and environmental impact, leveraging green chemistry principles. This aligns with the growing emphasis on sustainable drug development, a hot topic in both academic and commercial sectors.
Another area of exploration is the compound's potential in neurological disorders. Preliminary studies suggest that its unique structure may interact with neurotransmitter systems, offering hope for conditions like Alzheimer's disease and Parkinson's disease. Such applications are highly sought after, given the rising prevalence of neurodegenerative conditions worldwide.
In summary, 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride (CAS No. 2219374-00-0) is a compound of immense scientific and therapeutic potential. Its multifaceted applications, from drug discovery to disease research, make it a valuable asset in modern chemistry. As research progresses, this compound is likely to play an even greater role in addressing some of the most pressing health challenges of our time.
2219374-00-0 (4-(dimethyl-S-aminosulfonimidoyl)benzoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)